Steroidal saponins
Steroidal saponins are a class of natural compounds characterized by their steroid backbone structure, which includes an unsaturated five-membered ring and four rings in the L-cholesta-5, 23-dien-3β-ol configuration. These bioactive molecules are widely found in various plant families such as Asteraceae, Leguminosae, and Cucurbitaceae. They exhibit a wide range of biological activities, including anti-inflammatory, antiviral, antioxidant, and hepatoprotective effects.
Steroidal saponins are often used in traditional medicine for their pharmacological properties. Their structure-activity relationships have been extensively studied to optimize their therapeutic potential. In recent years, research has focused on the isolation, purification, and structural elucidation of these compounds from natural sources, as well as their application in drug discovery and development.
Due to their complex structures and diverse functionalities, steroidal saponins are of significant interest in pharmaceutical sciences. They can be further processed into derivatives through chemical modification techniques to enhance their stability, solubility, or bioavailability for potential medical applications.

Structure | Chemical Name | CAS | MF |
---|---|---|---|
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b-D-Glucopyranoside, (3b,25R)-17-hydroxyspirost-5-en-3-yl3-O-(6-deoxy-a-L-mannopyranosyl)- | 1038922-95-0 | C39H62O13 |
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11-oxo-morgroside VI | 1421942-59-7 | C66H110O34 |
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b-D-Galactopyranoside, (1b,3b,25R)-3-hydroxyspirost-5-en-1-yl2-O-(3-O-acetyl-6-deoxy-a-L-mannopyranosyl)-6-deoxy- | 11054-24-3 | C41H64O13 |
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Diosgenin glucoside | 14144-06-0 | C33H52O8 |
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Protogracillin | 54848-30-5 | C51H84O23 |
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(22R,23S,25R)-3beta,6alpha, 23-trihydroxy-5alpha-spirostane 6-O-beta-D-xylopyranosyl-(1->3)-O-beta-D-quinovopyranoside | 20735-79-9 | C38H62O13 |
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α-Chaconine | 20562-03-2 | C45H73NO14 |
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17-Hydroxygracillin | 90308-85-3 | C45H72O18 |
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Ophiopogonin D | 945619-74-9 | C44H70O16 |
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Anemarrhenasaponin Ia | 221317-02-8 | C40H68O14 |
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5. Back cover
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